(E)-N'-butylidene-3-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-butylideneamino]-3-hydroxybenzamide
• InChI: InChI=1S/C11H14N2O2/c1-2-3-7-12-13-11(15)9-5-4-6-10(14)8-9/h4-8,14H,2-3H2,1H3,(H,13,15)/b12-7+
• InChI Key: DOVCSTHCCWGIQE-KPKJPENVSA-N
• Canonical SMILES: CCCC=NNC(=O)C1=CC(=CC=C1)O
• Isomeric SMILES: CCC/C=N/NC(=O)C1=CC(=CC=C1)O
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

(E)-N'-butylidene-3-hydroxybenzohydrazide, also known as BBH, is a chemical compound that has attracted attention in the scientific community due to its potential applications in various fields. BBH is a hydrazone derivative of salicylaldehyde, and it has been synthesized using different methods.

Scientific Research Applications

Antioxidant and Biological Activity

• Schiff base compounds, including derivatives of benzohydrazide, have been synthesized and characterized, showing significant biological activities such as antibacterial, antifungal, and antioxidant properties. These compounds also demonstrated potential for interaction with DNA, suggesting their use in biochemical research and therapeutic applications (Sirajuddin et al., 2013).

Catalytic and Chemical Applications

• Iron(III) and cobalt(III) complexes with hydrazide ligands have been shown to catalyze the oxidation of alcohols in a microwave-assisted process, indicating the utility of such compounds in synthetic chemistry and industrial applications (Sutradhar et al., 2016).

Antimicrobial Activity

• Hydrazide-hydrazones of related benzoic acid derivatives have shown promising antibacterial activity against Gram-positive bacteria, specifically Bacillus spp., suggesting the potential for developing new antimicrobial agents (Popiołek & Biernasiuk, 2016).

Molecular Docking and Drug Discovery

• Novel pyrazole-5-carbohydrazide hydrazone derivatives have been synthesized and identified as potent inducers of apoptosis in lung cancer cells, highlighting the application of such compounds in drug discovery and cancer research (Zheng et al., 2009).

Environmental Chemistry and Photodegradation

• Studies on the photodegradation of parabens, which share a functional group with (E)-N'-butylidene-3-hydroxybenzohydrazide, provide insights into environmental chemistry and the fate of chemical compounds in aquatic environments, potentially guiding research on the environmental impact and degradation pathways of similar compounds (Gmurek et al., 2015).